Cas no 1903134-17-7 (Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate
• CAS No: 1903134-17-7
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 5753025
• PubChem ID: 92072646
• Update Time: 2025-06-07

Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1903134-17-7
• F6445-0747
• AKOS025336026
• tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate
• Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate

• Inchi： 1S/C19H23N3O4S/c1-19(2,3)26-18(24)22-11-9-21(10-12-22)16(23)14-4-6-15(7-5-14)25-17-20-8-13-27-17/h4-8,13H,9-12H2,1-3H3
• InChI Key： LCBXLZDISANUKX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)C(N1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Additional information on Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate (CAS No. 1903134-17-7)

Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate (CAS No. 1903134-17-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and development. Its molecular structure incorporates a thiazole ring and a benzoyl group, making it a promising candidate for applications in medicinal chemistry and material science.

The growing interest in heterocyclic compounds like Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate is driven by their potential to address challenges in drug resistance and sustainability. Researchers are actively exploring its role in the synthesis of novel small-molecule inhibitors, particularly in the context of kinase-targeted therapies. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after for conditions such as cancer and autoimmune diseases.

From a synthetic chemistry perspective, the compound's tert-butyl carboxylate moiety offers advantages in protecting group strategies, enabling controlled reactions in multi-step syntheses. Its thiazole-oxygen linkage further enhances its reactivity profile, making it a valuable intermediate for constructing complex molecular architectures. These properties have sparked discussions in online forums and academic circles, with queries often focusing on its synthetic routes and scalability for industrial applications.

In the realm of agrochemical innovation, Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate has been investigated for its potential as a precursor to bioactive molecules. The thiazole ring is known to impart insecticidal and fungicidal properties, which resonates with the global push for environmentally friendly crop protection solutions. This has led to increased searches for "thiazole derivatives in agriculture" and "green chemistry alternatives," reflecting broader societal concerns about sustainable farming practices.

The compound's physicochemical properties, including its solubility and thermal stability, have also been subjects of research. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These aspects are critical for quality control in pharmaceutical manufacturing, where stringent regulations govern the use of intermediates like Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate.

Recent advancements in computational chemistry have further elevated the compound's profile. Molecular docking studies suggest potential interactions with biological targets, fueling hypotheses about its structure-activity relationships. This has dovetailed with rising public interest in AI-driven drug discovery, as evidenced by search trends linking "machine learning in chemistry" with "piperazine-based drug design." Such interdisciplinary approaches underscore the compound's relevance in modern scientific discourse.

As regulatory landscapes evolve, the demand for high-purity intermediates like Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate continues to rise. Manufacturers and suppliers are increasingly asked about "GMP-compliant synthesis" and "supply chain transparency," reflecting heightened awareness of ethical sourcing in the chemical industry. These considerations are particularly pertinent given the compound's potential applications in life sciences and advanced materials.

In conclusion, Tert-butyl 4-[4-(1,3-thiazol-2-yloxy)benzoyl]piperazine-1-carboxylate (CAS No. 1903134-17-7) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted utility—spanning pharmaceuticals, agrochemicals, and materials research—positions it as a compound of enduring scientific and industrial interest. Ongoing investigations into its properties and applications are likely to yield further insights, solidifying its place in the pantheon of high-value chemical intermediates.